Cas no 1260874-99-4 (2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid)

• Product Name: 2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid
• CAS No: 1260874-99-4
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• CID: 1032440
• PubChem ID: 71464041
• Update Time: 2025-11-02

2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid
• 2-(2-methoxy-2-oxoethyl)-1-benzofuran-7-carboxylic acid
• DTXSID70855862
• 2-(2-Methoxy-2-oxoethyl)benzofuran-7-carboxylicacid
• A926809
• 1260874-99-4
• 2-Benzofuranacetic acid, 7-carboxy-, 2-methyl ester

• MDL： MFCD12828277
• Inchi： 1S/C12H10O5/c1-16-10(13)6-8-5-7-3-2-4-9(12(14)15)11(7)17-8/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： SAZBQAXPKIBCAK-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC)=CC2C=CC=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 234.05282342g/mol
• Monoisotopic Mass: 234.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.7Ų

2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid

Comprehensive Guide to 2-(2-Methoxy-2-oxoethyl)benzofuran-7-carboxylic Acid (CAS No. 1260874-99-4)

2-(2-Methoxy-2-oxoethyl)benzofuran-7-carboxylic acid (CAS No. 1260874-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzofuran derivative is characterized by its unique molecular structure, combining a benzofuran core with a methoxy-ester and carboxylic acid functional group. Its chemical versatility makes it a valuable intermediate in drug discovery and fine chemical synthesis.

The growing interest in 2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid is reflected in recent search trends, with researchers frequently querying about its "synthesis methods", "pharmacological applications", and "safety profile". These search patterns align with current scientific priorities in developing novel bioactive compounds and sustainable chemical processes.

From a structural perspective, this compound features a benzofuran scaffold that is widely recognized for its pharmaceutical potential. The 7-carboxylic acid moiety enhances its solubility and provides an active site for further chemical modifications, while the 2-methoxy-2-oxoethyl side chain contributes to its distinctive reactivity profile. This combination of functional groups makes CAS No. 1260874-99-4 particularly interesting for medicinal chemistry applications.

Recent studies have explored the potential of 2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid as a building block for drug discovery. The benzofuran derivatives have shown promise in various therapeutic areas, including as potential anti-inflammatory agents and enzyme inhibitors. Researchers are particularly interested in how modifications to this core structure might yield compounds with improved bioavailability and target specificity.

The compound's physicochemical properties have been the subject of several investigations. With a molecular weight of 248.22 g/mol, 2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid typically appears as a white to off-white crystalline powder. Its solubility characteristics make it suitable for various organic reactions, while maintaining sufficient water solubility for biological testing. These properties contribute to its growing popularity in high-throughput screening programs.

In the context of green chemistry initiatives, there's increasing interest in developing more efficient synthetic routes to 1260874-99-4. Current methods often involve multi-step procedures starting from readily available benzofuran precursors. Researchers are actively investigating catalytic processes and microwave-assisted synthesis to improve yields and reduce environmental impact, addressing common search queries about "sustainable synthesis of benzofuran derivatives".

The analytical characterization of 2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for ensuring compound purity, especially when used in pharmaceutical research. Quality control specifications for CAS No. 1260874-99-4 generally require ≥95% purity, with particular attention to residual solvents and byproducts.

From a commercial perspective, the demand for benzofuran-based intermediates like 1260874-99-4 has been steadily increasing. Pharmaceutical companies and research institutions seek reliable suppliers who can provide consistent quality and comprehensive technical data. Market analysis shows particular growth in regions with strong generic drug development sectors and contract research organizations.

Storage and handling recommendations for 2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid typically suggest keeping the compound in a cool, dry environment, protected from light. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. These precautions address common safety-related search queries about "handling benzofuran derivatives".

Future research directions for this compound may explore its potential in material science applications, particularly in the development of organic electronic materials. The benzofuran scaffold has shown interesting photophysical properties that could be valuable in OLED technology and sensor development. This aligns with growing industrial interest in functional organic materials.

In conclusion, 2-(2-methoxy-2-oxoethyl)benzofuran-7-carboxylic acid (CAS No. 1260874-99-4) represents an important chemical intermediate with diverse potential applications. Its unique structural features continue to attract research attention across multiple disciplines, from medicinal chemistry to materials engineering. As scientific understanding of benzofuran chemistry advances, this compound is likely to play an increasingly significant role in both academic and industrial settings.